N-(3-methyl-4-(N-methyl-N-(1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)sulfamoyl)phenyl)acetamide

• IUPAC Name: N-[3-methyl-4-[methyl-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C19H23N7O3S/c1-12-9-15(20-14(3)27)5-6-17(12)30(28,29)24(4)16-10-25(11-16)19-8-7-18-22-21-13(2)26(18)23-19/h5-9,16H,10-11H2,1-4H3,(H,20,27)
• InChI Key: WPRJWSWHWQIPQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C)S(=O)(=O)N(C)C2CN(C2)C3=NN4C(=NN=C4C=C3)C
• Molecular Formula: C19H23N7O3S
• Molecular Weight: 429.5 g/mol

Description

N-(3-methyl-4-(N-methyl-N-(1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)sulfamoyl)phenyl)acetamide is a useful research compound. Its molecular formula is C19H23N7O3S and its molecular weight is 429.5. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as there are known solubility issues. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• Studies have shown that compounds with structures similar to the requested molecule, such as those containing triazolo[4,3-b]pyridazine and azetidine components, are synthesized and explored for their chemical properties and potential as building blocks in medicinal chemistry. For instance, research on the synthesis of pyridazine analogs reveals the importance of such heterocyclic compounds in pharmaceutical development, with specific focus on their structural and functional versatility (Sallam et al., 2021).

Potential Pharmacological Activities

• Various synthesized compounds that share similar structural motifs with the requested molecule have been investigated for their potential pharmacological activities. These studies often aim to identify novel therapeutic agents with anti-inflammatory, antimicrobial, and anticancer properties. For example, research into the antimicrobial activity of synthesized pyrimidine-triazole derivatives against selected bacterial and fungal strains highlights the continuous search for new antimicrobial agents (Majithiya & Bheshdadia, 2022).

Applications in Drug Discovery

• The quest for new drugs often involves the synthesis of novel compounds and the evaluation of their biological activities. Some studies focus on the creation and testing of compounds for antiasthmatic properties, demonstrating the process from chemical synthesis to preliminary pharmacological screening (Medwid et al., 1990). This approach underlines the importance of innovative chemical compounds in developing treatments for various conditions.